Cas no 1807155-00-5 (Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1807155-00-5
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895690
• Update Time: 2025-06-30

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)7-6(8(12)13)3-5(4-11)9(14)15-7/h3,8H,2,4H2,1H3
• InChI Key： PZEGQCMDIUVFQG-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate, with CAS No. 1807155-00-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including a chloromethyl group at position 3, a difluoromethyl group at position 5, and an iodine atom at position 2. The carboxylate group at position 6 further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate involves a series of intricate multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

One of the most notable applications of this compound is in the field of agrochemicals. Studies have shown that Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate exhibits potent insecticidal activity against a wide range of agricultural pests. Its ability to disrupt key metabolic pathways in insects makes it a promising candidate for developing eco-friendly pesticides that minimize environmental impact.

In addition to its pesticidal properties, this compound has also been explored for its potential in medicinal chemistry. Researchers have investigated its role as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with enhanced bioavailability and efficacy.

Recent studies have also highlighted the potential of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. By incorporating this compound into polymer matrices, scientists have achieved significant improvements in electrical conductivity and mechanical stability.

The versatility of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate extends to its use as an intermediate in the synthesis of other complex molecules. Its ability to undergo various types of cross-coupling reactions has made it an essential building block in modern organic synthesis. This has led to its widespread adoption in both academic research and industrial applications.

As research on this compound continues to evolve, new insights into its properties and applications are being uncovered. Collaborative efforts between chemists, biologists, and materials scientists are driving innovation in the development of novel compounds derived from Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-6-carboxylate. These efforts are expected to yield groundbreaking advancements in fields ranging from healthcare to sustainable agriculture.